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Compound of Interest

Compound Name: PIM-35

Cat. No.: B137230

Comprehensive searches for the selectivity profile of a compound referred to as "PIM-35"
against monoamine transporters such as the serotonin transporter (SERT), norepinephrine
transporter (NET), and dopamine transporter (DAT) have yielded no specific results. Currently,
there is no publicly available experimental data to detail the binding affinity or inhibitory
concentrations (IC50) of a molecule designated "PIM-35" in relation to these critical
neurotransmitter transporters.

The initial search aimed to gather information on PIM-35's selectivity, including its binding
affinity and potential inhibitory effects on SERT, NET, and DAT. However, the search results did
not contain any references to a compound with this name being tested against monoamine
transporters. The results did provide general information about the Plasma Membrane
Monoamine Transporter (PMAT) and the selectivity profiles of other known inhibitors, but no
data specific to "PIM-35" was found.

Consequently, it is not possible to create a comparison guide, including data tables,
experimental protocols, or visualizations, for a compound for which no research data is
available in the public domain. Further investigation would be required to ascertain if "PIM-35"
Is an internal designation for a compound not yet described in scientific literature, or if the
name is incorrect. Without primary data on PIM-35, a comparative analysis of its selectivity
profile against other monoamine transporter inhibitors cannot be performed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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